Cas no 943036-36-0 (Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid)
Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3,5-dihydroxy-
- 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(3,5-dihydroxyphenyl)acetic acid
- 2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
- ALPHA-(FMOC-AMINO)-3,5-DIHYDROXY-BENZENEACETIC ACID
- EN300-651018
- 943036-36-0
- ALPHA-(FMOC-AMINO)-3,5-DIHYDROXY-BENZENEACETICACID
- Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid
-
- Inchi: 1S/C23H19NO6/c25-14-9-13(10-15(26)11-14)21(22(27)28)24-23(29)30-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21,25-26H,12H2,(H,24,29)(H,27,28)
- InChI Key: TYQVWCPQZDEIDW-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)C1C=C(C=C(C=1)O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 405.12123733g/mol
- Monoisotopic Mass: 405.12123733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.426±0.06 g/cm3(Predicted)
- Boiling Point: 707.9±60.0 °C(Predicted)
- pka: 3.22±0.10(Predicted)
Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-651018-0.05g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 0.05g |
$2454.0 | 2023-06-04 | ||
| Enamine | EN300-651018-0.1g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 0.1g |
$2571.0 | 2023-06-04 | ||
| Enamine | EN300-651018-0.25g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 0.25g |
$2687.0 | 2023-06-04 | ||
| Enamine | EN300-651018-0.5g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 0.5g |
$2804.0 | 2023-06-04 | ||
| Enamine | EN300-651018-1.0g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 1g |
$2921.0 | 2023-06-04 | ||
| Enamine | EN300-651018-2.5g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 2.5g |
$5724.0 | 2023-06-04 | ||
| Enamine | EN300-651018-5.0g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 5g |
$8470.0 | 2023-06-04 | ||
| Enamine | EN300-651018-10.0g |
2-(3,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
943036-36-0 | 10g |
$12560.0 | 2023-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1685003-1g |
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(3,5-dihydroxyphenyl)acetic acid |
943036-36-0 | 98% | 1g |
¥7486.00 | 2024-04-24 |
Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid
Introduction to Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid (CAS No. 943036-36-0)
Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid (CAS No. 943036-36-0) is a specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and two hydroxyl groups on the benzene ring. These properties make it a valuable intermediate in the synthesis of complex molecules and pharmaceuticals.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various reaction conditions. The presence of the Fmoc group in Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid allows for controlled deprotection and subsequent functionalization, making it a versatile building block in the development of bioactive compounds. The hydroxyl groups on the benzene ring provide additional sites for chemical modification, enhancing the compound's potential for use in drug discovery and development.
Recent research has highlighted the importance of Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid in various applications. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of novel antifungal agents. The unique combination of functional groups provides a platform for designing molecules with enhanced biological activity and improved pharmacological properties. Additionally, the compound's ability to undergo selective chemical transformations makes it an attractive candidate for the development of targeted therapies.
In the context of medicinal chemistry, Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid has been explored for its potential in the treatment of neurodegenerative diseases. Research has demonstrated that derivatives of this compound exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings underscore the compound's therapeutic potential and its role in advancing our understanding of complex biological processes.
The structural diversity and chemical reactivity of Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid also make it a valuable tool in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for biological activity using high-throughput methods. This strategy has been successfully applied to identify lead compounds with promising therapeutic profiles, further highlighting the importance of this intermediate in drug discovery efforts.
In addition to its applications in pharmaceutical research, Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid has been investigated for its use in materials science. The presence of multiple functional groups provides opportunities for designing polymers with tailored properties, such as enhanced solubility or improved mechanical strength. These materials have potential applications in areas such as drug delivery systems and biomedical devices.
The synthesis of Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, green chemistry principles have been applied to develop catalytic processes that minimize waste generation and reduce the use of hazardous reagents.
In conclusion, Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid (CAS No. 943036-36-0) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an essential building block in the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the fields of organic chemistry and pharmaceutical science.
943036-36-0 (Alpha-(fmoc-amino)-3,5-dihydroxy-benzeneacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)